![molecular formula C16H22N2O4 B3868090 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol](/img/structure/B3868090.png)
2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol
Overview
Description
2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol, also known as DMQDD, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a quinoline derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol is not yet fully understood, but it is believed to involve the modulation of various signaling pathways within cells. This compound has been shown to activate the Nrf2/ARE pathway, which is responsible for the upregulation of antioxidant enzymes and the protection of cells against oxidative stress. This compound has also been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. This compound has been shown to reduce the production of pro-inflammatory cytokines and to increase the expression of antioxidant enzymes. This compound has also been shown to protect cells from oxidative stress and to improve mitochondrial function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol in lab experiments is its well-characterized mechanism of action and its ability to exhibit a range of biochemical and physiological effects. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research involving 2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol. One area of investigation could be the development of more potent derivatives of this compound that exhibit enhanced neuroprotective properties. Another potential direction could be the investigation of this compound's effects on other signaling pathways within cells, such as the mTOR pathway. Additionally, further research could be conducted to investigate the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases.
Scientific Research Applications
2,2'-[(5,8-dimethoxy-4-methyl-2-quinolinyl)imino]diethanol has been studied extensively for its potential applications in scientific research. One of the most promising areas of investigation has been in the field of neuroscience, where this compound has been shown to exhibit neuroprotective effects. This compound has been shown to protect neurons from oxidative stress and excitotoxicity, both of which are implicated in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-[(5,8-dimethoxy-4-methylquinolin-2-yl)-(2-hydroxyethyl)amino]ethanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O4/c1-11-10-14(18(6-8-19)7-9-20)17-16-13(22-3)5-4-12(21-2)15(11)16/h4-5,10,19-20H,6-9H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVJRZZCLMZPISH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C(C=CC(=C12)OC)OC)N(CCO)CCO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.